molecular formula C6H12N4O B15267761 {1-[2-(methylamino)ethyl]-1H-1,2,3-triazol-4-yl}methanol

{1-[2-(methylamino)ethyl]-1H-1,2,3-triazol-4-yl}methanol

Cat. No.: B15267761
M. Wt: 156.19 g/mol
InChI Key: DQVDDXALMLOGCD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Chemical Structure: The compound {1-[2-(methylamino)ethyl]-1H-1,2,3-triazol-4-yl}methanol (CAS: 1706462-67-0) features a 1,2,3-triazole core substituted at the 1-position with a 2-(methylamino)ethyl group and at the 4-position with a hydroxymethyl group. Its molecular formula is C₆H₁₂N₄O (MW: 156.19 g/mol) .

Properties

IUPAC Name

[1-[2-(methylamino)ethyl]triazol-4-yl]methanol
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H12N4O/c1-7-2-3-10-4-6(5-11)8-9-10/h4,7,11H,2-3,5H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DQVDDXALMLOGCD-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CNCCN1C=C(N=N1)CO
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H12N4O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

156.19 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of {1-[2-(methylamino)ethyl]-1H-1,2,3-triazol-4-yl}methanol typically involves the reaction of 1H-1,2,3-triazole with 2-(methylamino)ethyl chloride in the presence of a base such as sodium hydroxide. The reaction is carried out in an organic solvent like ethanol under reflux conditions. The product is then purified using standard techniques such as recrystallization or column chromatography.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, the optimization of reaction conditions, such as temperature, pressure, and solvent choice, is crucial for large-scale synthesis.

Chemical Reactions Analysis

Types of Reactions

{1-[2-(methylamino)ethyl]-1H-1,2,3-triazol-4-yl}methanol can undergo various chemical reactions, including:

    Oxidation: The hydroxyl group can be oxidized to form a carbonyl compound.

    Reduction: The triazole ring can be reduced under specific conditions.

    Substitution: The methylamino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

    Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) can be used.

    Substitution: Nucleophiles like sodium azide (NaN3) or sodium cyanide (NaCN) can be employed.

Major Products

    Oxidation: Formation of a ketone or aldehyde.

    Reduction: Formation of a dihydrotriazole derivative.

    Substitution: Formation of substituted triazole derivatives.

Scientific Research Applications

Chemistry

In chemistry, {1-[2-(methylamino)ethyl]-1H-1,2,3-triazol-4-yl}methanol is used as a building block for the synthesis of more complex molecules. It serves as an intermediate in the preparation of various heterocyclic compounds.

Biology

In biological research, this compound is studied for its potential as a bioactive molecule. It may exhibit antimicrobial, antiviral, or anticancer properties, making it a candidate for drug development.

Medicine

In medicine, derivatives of this compound are explored for their therapeutic potential. They may act as enzyme inhibitors or receptor modulators, contributing to the treatment of various diseases.

Industry

In the industrial sector, {1-[2-(methylamino)ethyl]-1H-1,2,3-triazol-4-yl}methanol is used in the production of specialty chemicals and materials. It can be incorporated into polymers or used as a precursor for advanced materials.

Mechanism of Action

The mechanism of action of {1-[2-(methylamino)ethyl]-1H-1,2,3-triazol-4-yl}methanol involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and triggering a cascade of biochemical events. The exact pathways and targets depend on the specific application and the biological system involved.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Modifications and Physicochemical Properties

Compound Name Substituents Molecular Formula Key Features Reference
{1-[2-(Methylamino)ethyl]-1H-1,2,3-triazol-4-yl}methanol 1: 2-(Methylamino)ethyl; 4: Methanol C₆H₁₂N₄O High water solubility; potential for H-bonding and coordination
2-(1-(2-(Methylthio)ethyl)-1H-1,2,3-triazol-4-yl)ethanol 1: 2-(Methylthio)ethyl; 4: Ethanol C₇H₁₁N₃OS Thioether group enhances hydrophobicity; used in rhodium-catalyzed hydroformylation
[1-(4-Chlorophenyl)-1H-1,2,3-triazol-4-yl]methanol 1: 4-Chlorophenyl; 4: Methanol C₉H₈ClN₃O Aromatic Cl substituent increases lipophilicity; potential cytotoxicity
(1-(3,5-Dimethylbenzyl)-1H-1,2,3-triazol-4-yl)methanol 1: 3,5-Dimethylbenzyl; 4: Methanol C₁₂H₁₅N₃O Bulky benzyl group improves metabolic stability; explored in HIV-1 inhibitor synthesis

Key Observations :

  • Water Solubility: The methylaminoethyl group in the main compound enhances solubility compared to hydrophobic analogs like the 4-chlorophenyl or benzyl derivatives .
Anticancer Activity
  • Benzyl Derivative (): (1-(4-Bromophenyl)-1H-1,2,3-triazol-4-yl)methanol derivatives show anti-osteosarcoma activity, with chalcone hybrids achieving IC₅₀ values <10 µM .
  • Schiff Base-Linked Triazoles () : Fluorophenyl and chlorophenyl analogs (e.g., compounds 74–75) show IC₅₀ values of 45.1–78.9 µM against A549 lung cancer cells .

Common Methods :

  • Click Chemistry: Copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) is widely used for triazole core synthesis . For example, the methylaminoethyl side chain could be introduced via propargylamine derivatives.
  • Oxidation Steps: Secondary alcohols (e.g., ethanol to aldehyde in ) are critical for generating reactive intermediates .

Yield Comparisons :

  • The benzyl derivative () was synthesized in unspecified yields , while the methylthioethyl analog () required multi-step purification .

Q & A

Basic Research Questions

Q. What are the optimal synthetic protocols for preparing {1-[2-(methylamino)ethyl]-1H-1,2,3-triazol-4-yl}methanol?

  • Methodological Answer : The compound can be synthesized via copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a "click chemistry" approach. Key steps include:

  • Reacting a propargyl alcohol derivative with a substituted azide under Cu(I) catalysis (e.g., CuSO₄·5H₂O with sodium ascorbate) .
  • Optimizing reaction conditions (temperature: 25–60°C; solvent: THF/H₂O or DMF; reaction time: 12–24 hours) to achieve >90% yield .
  • Purification via column chromatography (SiO₂, eluent: 20% EtOAc/hexane) to isolate the triazole product .

Q. How can researchers ensure purity during synthesis and purification?

  • Methodological Answer :

  • Monitor reaction progress using TLC with UV visualization or iodine staining .
  • Employ recrystallization (e.g., methanol/dichloromethane mixtures) or flash chromatography for intermediates .
  • Validate purity via ¹H/¹³C NMR and HPLC (C18 column, acetonitrile/water gradient) .

Q. What spectroscopic techniques are critical for structural characterization?

  • Methodological Answer :

  • ¹H/¹³C NMR : Confirm regioselectivity of the triazole ring (1,4-disubstitution pattern) and methylaminoethyl sidechain integration .
  • FT-IR : Identify hydroxyl (3200–3500 cm⁻¹) and triazole (C=N stretch at 1600 cm⁻¹) functional groups .
  • Mass Spectrometry (HRMS) : Verify molecular ion peaks and fragmentation patterns .

Advanced Research Questions

Q. How can researchers design experiments to evaluate the compound’s biological activity?

  • Methodological Answer :

  • Cytotoxicity Assays : Use human cancer cell lines (e.g., A549) with MTT or resazurin-based assays. Compare IC₅₀ values against standards like paeonol (positive control) .
  • Antimicrobial Screening : Test against Gram-positive/negative bacteria (e.g., S. aureus, E. coli) via broth microdilution (MIC determination) .
  • Controls : Include solvent-only (DMSO) and reference drug (e.g., cisplatin for cytotoxicity) .

Q. What strategies resolve contradictions in biological activity data across studies?

  • Methodological Answer :

  • Dose-Response Reproducibility : Validate results across multiple labs using standardized protocols .
  • Structural Analog Comparison : Compare with analogs (e.g., morpholinoethyl or benzyl-substituted triazoles) to isolate substituent effects .
  • Mechanistic Studies : Use molecular docking to predict binding affinity to targets (e.g., kinases) or proteomics to identify off-target interactions .

Q. How can structural analogs of this compound inform drug development?

  • Methodological Answer :

  • SAR Analysis : Replace the methylaminoethyl group with morpholinoethyl or benzyl groups to modulate lipophilicity and bioavailability .
  • Metabolic Stability : Test analogs in hepatic microsome assays (e.g., human liver microsomes) to predict pharmacokinetics .
  • In Vivo Efficacy : Prioritize analogs with low cytotoxicity (IC₅₀ > 50 µM) for xenograft models .

Q. What are the challenges in scaling up synthesis for preclinical studies?

  • Methodological Answer :

  • Catalyst Optimization : Transition from Cu(I) to Ru-based catalysts for regioselectivity in large-scale reactions .
  • Solvent Selection : Replace DMF with greener solvents (e.g., ethanol/water) to reduce toxicity .
  • Process Analytical Technology (PAT) : Use in-line FTIR or Raman spectroscopy to monitor reaction progress in real time .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.